4,4'-bis(3,4-dimethoxyphenyl)-2,2'-bi-1,3-thiazole

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1,3-thiazole
• InChI: InChI=1S/C22H20N2O4S2/c1-25-17-7-5-13(9-19(17)27-3)15-11-29-21(23-15)22-24-16(12-30-22)14-6-8-18(26-2)20(10-14)28-4/h5-12H,1-4H3
• InChI Key: DIBLCVODWNLDAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)C3=NC(=CS3)C4=CC(=C(C=C4)OC)OC)OC
• Molecular Formula: C22H20N2O4S2
• Molecular Weight: 440.5 g/mol

Description

‘4,4'-bis(3,4-dimethoxyphenyl)-2,2'-bi-1,3-thiazole’ is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as ‘DMBT’ and has been synthesized using different methods. The purpose of

Scientific Research Applications

‘DMBT’ has been studied for its potential applications in various fields, including organic electronics, optoelectronics, and materials science. It has been used as a building block for the synthesis of organic semiconductors and has shown promising results in the development of high-performance field-effect transistors. ‘DMBT’ has also been used as a dopant in organic light-emitting diodes and has shown improved efficiency and stability. In materials science, ‘DMBT’ has been used as a precursor for the synthesis of metal-organic frameworks and has shown potential for gas storage and separation.

Mechanism of Action

The mechanism of action of ‘DMBT’ is not fully understood. However, it has been suggested that it acts as a charge transport material due to its high electron affinity and low ionization potential. It has also been proposed that ‘DMBT’ can form a charge transfer complex with other molecules, leading to improved charge transport properties.
Biochemical and physiological effects:
Limited research has been conducted on the biochemical and physiological effects of ‘DMBT’. However, it has been shown to have low toxicity and has been used as a fluorescent probe for the detection of metal ions in biological samples.

Advantages and Limitations for Lab Experiments

The advantages of ‘DMBT’ for lab experiments include its high purity and stability, ease of synthesis, and potential for use in various applications. However, the limitations include its low solubility in common organic solvents and its sensitivity to air and moisture.

Future Directions

The future directions for ‘DMBT’ include further research on its mechanism of action, development of new synthesis methods to improve yield and purity, and exploration of its potential applications in other fields such as catalysis and energy storage.
Conclusion:
In conclusion, ‘DMBT’ is a promising chemical compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of ‘DMBT’ and to explore its applications in different fields.